Cas no 249-99-0 (Cyclobuta[a]naphthalene)

• Product name: Cyclobuta[a]naphthalene
• CAS No: 249-99-0
• MF: C₁₂H₈
• MW: 152.19192
• CID: 1420036
• PubChem ID: 23431560

Cyclobuta[a]naphthalene Chemical and Physical Properties

Names and Identifiers

• Cyclobuta[a]naphthalene
• 249-99-0
• naphtho[b]cyclobutene
• DTXSID00633998

• Inchi： InChI=1S/C12H8/c1-2-4-11-9(3-1)5-6-10-7-8-12(10)11/h1-8H
• InChI Key： OORCVVOPPXUJSJ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC3=C2C=C3

Computed Properties

• Exact Mass: 152.06264
• Monoisotopic Mass: 152.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 0